Cas no 909185-92-8 (1,2-Benzisoxazol-3-amine, 7-iodo-6-methyl-)

• Product Name: 1,2-Benzisoxazol-3-amine, 7-iodo-6-methyl-
• CAS No: 909185-92-8
• MF: C₈H₇IN₂O
• MW: 274.058453798294
• CID: 2125750
• Update Time: 2023-08-04

1,2-Benzisoxazol-3-amine, 7-iodo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-iodo-6-methyl-1,2-Benzisoxazol-3-amine
• 1,2-Benzisoxazol-3-amine, 7-iodo-6-methyl-
• BQFURLKISYJQTK-UHFFFAOYSA-N
• 7-Iodo-6-methylbenzo[d]isoxazol-3-amine

• Inchi： 1S/C8H7IN2O/c1-4-2-3-5-7(6(4)9)12-11-8(5)10/h2-3H,1H3,(H2,10,11)
• InChI Key： BQFURLKISYJQTK-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=CC2C(N)=NOC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Topological Polar Surface Area: 52